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Compound of Interest

Compound Name: 1-Cyclopentenylphenylmethane

Cat. No.: B103551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety and handling guide. Due to the limited availability of specific data for 1-
Cyclopentenylphenylmethane, a comprehensive safety assessment cannot be provided.

Professionals handling this chemical should exercise extreme caution and are encouraged to

seek additional expert consultation and perform a thorough risk assessment before use.

Introduction
1-Cyclopentenylphenylmethane, also known by its CAS number 15507-35-4, is a chemical

compound with emerging interest in various research and development sectors. Its unique

structure, featuring a cyclopentenyl group attached to a phenylmethane moiety, suggests

potential applications in organic synthesis and as a building block for more complex molecules.

However, a significant lack of publicly available safety and toxicological data necessitates a

cautious approach to its handling and use. This guide summarizes the currently available

information and highlights critical data gaps.

Physicochemical Properties
A summary of the known physicochemical properties of 1-Cyclopentenylphenylmethane is

presented in Table 1. This information is primarily derived from computational models and basic
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chemical databases.

Property Value Source

Molecular Formula C₁₂H₁₄ Guidechem

Molecular Weight 158.244 g/mol Guidechem

CAS Number 15507-35-4 Guidechem

XLogP3-AA 3.4 PubChem

Complexity 161 PubChem

Table 1: Physicochemical Properties of 1-Cyclopentenylphenylmethane

Hazard Identification and Safety Information
A thorough search for a specific Safety Data Sheet (SDS) for 1-Cyclopentenylphenylmethane
did not yield any results. Chemical databases consistently report that no data is available for

GHS (Globally Harmonized System of Classification and Labelling of Chemicals) hazard

classifications, including pictograms, signal words, hazard statements, and precautionary

statements.

This lack of specific hazard information is a critical concern for researchers and professionals.

In the absence of direct data, information on structurally related compounds can provide some

preliminary insights into potential hazards, although this should be interpreted with extreme

caution. For the related compound, Benzene, 1-cyclopenten-1-yl- (CAS 825-54-7), the

following GHS hazard statements have been reported:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life with long lasting effects.

It is crucial to emphasize that these hazards are for a different, albeit structurally similar,

molecule and may not be directly applicable to 1-Cyclopentenylphenylmethane. However,

they suggest that the compound should be handled as potentially hazardous, with appropriate

precautions taken to avoid ingestion, skin and eye contact, and inhalation, and to prevent

release into the environment.

Handling and Storage
Given the absence of specific handling and storage guidelines, general best practices for

handling potentially hazardous, uncharacterized chemical compounds should be strictly

followed.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn. A lab

coat or chemical-resistant apron is also recommended.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is

a risk of generating aerosols or dust, a NIOSH-approved respirator may be necessary.

General Handling Procedures
Avoid all direct contact with the substance.

Do not breathe vapors or dust.

Use only in a chemical fume hood.

Wash hands thoroughly after handling.

Ensure eyewash stations and safety showers are readily accessible.
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Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials, such as strong oxidizing agents.

Experimental Protocols
No detailed experimental protocols for the synthesis, purification, or use of 1-
Cyclopentenylphenylmethane were found in the public domain. Researchers planning to

work with this compound will need to develop their own protocols based on established

principles of organic chemistry and conduct thorough risk assessments for each step.

Toxicological Information
There is a complete lack of toxicological data for 1-Cyclopentenylphenylmethane in the

available literature. No studies on acute or chronic toxicity, carcinogenicity, mutagenicity, or

reproductive toxicity have been identified.

Data Gaps and Recommendations
The most significant finding of this technical review is the profound lack of safety and handling

information for 1-Cyclopentenylphenylmethane. To ensure the safety of researchers and the

environment, the following data needs to be generated:

A comprehensive Safety Data Sheet (SDS) compliant with GHS standards.

Acute and chronic toxicological studies.

Data on potential environmental fate and ecotoxicity.

Validated experimental protocols that include safety and handling precautions.

Until such data is available, 1-Cyclopentenylphenylmethane should be treated as a

substance of unknown and potentially high toxicity. All handling should be performed by trained
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personnel in a controlled laboratory setting with appropriate engineering controls and personal

protective equipment.

Visualizations
Due to the absence of any described signaling pathways, experimental workflows, or logical

relationships involving 1-Cyclopentenylphenylmethane in the available literature, no

diagrams can be generated. The creation of such visualizations would be speculative and

potentially misleading without supporting experimental data.

To cite this document: BenchChem. [An In-depth Technical Guide on 1-
Cyclopentenylphenylmethane: Safety and Handling]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b103551#safety-and-handling-
information-for-1-cyclopentenylphenylmethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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